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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical

properties of Pyranthrone, a vat dye also known as Vat Orange 9.[1][2] While primarily utilized

in the textile industry for its dyeing capabilities, a thorough understanding of its molecular

characteristics is essential for any scientific investigation or potential application.

Core Molecular and Physical Data
Pyranthrone is a polycyclic aromatic hydrocarbon.[3] Its core quantitative data are

summarized in the table below, providing a clear reference for its fundamental properties.
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Property Value Reference

Molecular Formula C₃₀H₁₄O₂ [1][2][4][5]

Molecular Weight 406.43 g/mol [1][2][5]

Exact Mass 406.0994 u [4]

CAS Number 128-70-1 [1][4]

Density Approximately 1.489 g/cm³ [1]

Boiling Point 703.7 ± 30.0 °C (Predicted) [1][5]

Flash Point 250 °C [1][5]

Elemental Analysis
C: 88.66%, H: 3.47%, O:

7.87%
[4]

Chemical Identity and Structure
The following diagram illustrates the key identifiers and structural information for Pyranthrone.
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Pyranthrone (Vat Orange 9) - Chemical Identity

Key Properties Synonyms

Pyranthrone
(8,16-Pyranthrenedione)

Molecular Formula:
C₃₀H₁₄O₂

Molecular Weight:
406.43 g/mol

CAS Number:
128-70-1 Vat Orange 9

also known as

C.I. 59700

Pyranthrenedione

Click to download full resolution via product page

Pyranthrone Chemical Identity

Experimental Protocols
Due to Pyranthrone's primary application as a dye, the available literature does not contain

extensive experimental protocols related to drug development or signaling pathways. However,

a common chemical synthesis method is referenced:

Synthesis of Pyranthrene from Pyranthrone

Pyranthrene can be synthesized from Pyranthrone through a reduction reaction.[3]
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Reactants:

Pyranthrone

Zinc dust

Acetic acid

Pyridine

General Procedure: The protocol involves the reduction of Pyranthrone using zinc dust in a

solution of acetic acid and pyridine.[3] This process removes the two ketone groups,

resulting in the formation of Pyranthrene (C₃₀H₁₆).[3]

Further research into specialized chemical synthesis journals would be necessary to obtain

detailed, step-by-step experimental parameters for this and other related reactions.

Solubility and Handling
Understanding the solubility of Pyranthrone is critical for its application and handling in a

laboratory setting.

Solubility Profile: It is slightly soluble in ethanol and soluble in tetrahydronaphthalene and

xylene.[1]

Reaction in Acid/Base: In concentrated sulfuric acid, it appears dark blue, and upon dilution,

it forms a yellow-orange precipitate.[1] In an alkaline sodium hydrosulfite solution, it presents

as blue-red.[1]

Storage: Pyranthrone should be stored sealed in a dry environment at room temperature.[1]

[2]

Safety and Handling Precautions
Standard laboratory safety protocols should be observed when handling Pyranthrone. It is

advised to avoid contact with skin and eyes and to prevent inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. medchemexpress.com [medchemexpress.com]

3. Pyranthrene (molecule) - Wikipedia [en.wikipedia.org]

4. medkoo.com [medkoo.com]

5. CAS 128-70-1 | Pyranthrone-Standard Group [std-fkm.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Pyranthrone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679902#pyranthrone-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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